Cas no 860702-58-5 (5-Chloro-biphenyl-2-carbonitrile)

5-Chloro-biphenyl-2-carbonitrile structure
860702-58-5 structure
Product Name:5-Chloro-biphenyl-2-carbonitrile
CAS No:860702-58-5
MF:C13H8ClN
MW:213.662322044373
CID:2145058
Update Time:2023-08-04

5-Chloro-biphenyl-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-chloro-biphenyl-2-carbonitrile
    • 5-Chloro-biphenyl-2-carbonitrile
    • Inchi: 1S/C13H8ClN/c14-12-7-6-11(9-15)13(8-12)10-4-2-1-3-5-10/h1-8H
    • InChI Key: ZNRDXFPNGUYHSG-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(C#N)=C(C=1)C1C=CC=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 249
  • XLogP3: 4.3
  • Topological Polar Surface Area: 23.8
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